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Compound of Interest

4,5,6-Triaminopyrimidine sulfate
Compound Name:
hydrate

Cat. No.: B014933

4,5,6-Triaminopyrimidine sulfate hydrate is a pivotal chemical intermediate, highly valued
within medicinal chemistry and pharmaceutical development.[1] Its significance lies in the
unique arrangement of three amino groups on the pyrimidine core, particularly the ortho-
diamine functionality at the 5 and 6 positions. This structural motif makes it an essential
building block for the synthesis of fused heterocyclic systems, most notably pteridines, which
are at the core of numerous biologically active molecules.[2][3] This guide serves as a technical
resource for researchers and drug development professionals, offering in-depth insights into its
synthesis, properties, core reactivity, and applications, grounded in established scientific
principles and methodologies.

Physicochemical and Structural Properties

A thorough understanding of a compound's physical and chemical properties is fundamental to
its effective use in a laboratory setting. 4,5,6-Triaminopyrimidine sulfate hydrate is typically a
solid material whose solubility and stability are key considerations for reaction setup and
storage.[4]
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Property Value Reference
Molecular Formula CaH7Ns - H2SOa4 - xH20 [5]
_ 223.21 g/mol (anhydrous
Molecular Weight ) [61[7]
basis)

Yellow to light brown
Appearance ] [518]
solid/powder

Melting Point >300 °C 9]

Soluble in dimethyl sulfoxide
(DMSO0).[4] Water solubility

Solubility o )
may be limited but is present.
[5]
Store in a cool, dry, well-
Storage ventilated place. Keep

container tightly closed.[8]

Core Synthesis Pathway: From Nitroso-pyrimidine
to Key Intermediate

The most common and efficient synthesis of 4,5,6-triaminopyrimidine involves the chemical
reduction of its nitroso precursor, 4,6-diamino-5-nitrosopyrimidine. This transformation is a
critical step, as the nitroso group is a reliable handle for introducing the C5-amino group,
thereby creating the reactive ortho-diamine moiety required for subsequent cyclization
reactions.

Expert Insight: The choice of reducing agent is paramount for achieving high yield and purity.
Catalytic hydrogenation using palladium on carbon (Pd/C) is often preferred due to its efficiency
and the clean nature of the reaction, which avoids the introduction of inorganic salts that can
complicate purification.[10] Alternatively, reducing agents like hydrazine hydrate or sodium
dithionite can be employed, though they may require more rigorous downstream purification.
[10][11]
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Caption: General workflow for the synthesis of 4,5,6-Triaminopyrimidine Sulfate.

Detailed Experimental Protocol: Catalytic Hydrogenation
Route

This protocol is a representative method for the synthesis of 4,5,6-triaminopyrimidine, which
can then be converted to its sulfate salt.

» Vessel Preparation: Charge a suitable autoclave or hydrogenation vessel with 400 mL of
methanol and 4 g of 5% palladium on carbon catalyst.[10]

o Reactant Addition: Add the wetted 4,6-diamino-5-nitrosopyrimidine starting material to the
vessel.

o Hydrogenation: Seal the vessel and purge with nitrogen gas before introducing hydrogen
gas. Stir the reaction mixture vigorously at room temperature under a hydrogen atmosphere.

o Reaction Monitoring: Monitor the reaction progress by tracking hydrogen uptake or using
thin-layer chromatography (TLC) until the starting material is fully consumed.

o Work-up: Once the reaction is complete, carefully filter the mixture to remove the Pd/C
catalyst. The filtrate contains the desired 4,5,6-triaminopyrimidine.

« |solation as Sulfate Salt: Remove the methanol from the filtrate by rotary evaporation. The
resulting crude 4,5,6-triaminopyrimidine can often be used directly.[10] For purification as the
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sulfate salt, dissolve the crude product in water, and carefully add sulfuric acid. The 4,5,6-
triaminopyrimidine sulfate hydrate will precipitate and can be collected by filtration,
washed, and dried.

Application in Heterocyclic Chemistry: The Gateway
to Pteridines

The primary utility of 4,5,6-triaminopyrimidine sulfate hydrate is as a precursor for
constructing the pteridine ring system. Pteridines are bicyclic heterocycles composed of fused
pyrimidine and pyrazine rings.[3] This scaffold is found in essential cofactors like folic acid and
biopterin and is a common core in many drug candidates.[12][13]

The key reaction is the condensation of the 5,6-diamino groups of the pyrimidine with a 1,2-
dicarbonyl compound (e.g., glyoxal, a-ketoaldehydes, or a-ketoesters).[2]

Mechanistic Insight: The reaction proceeds via a regioselective condensation. The C5 amino
group is generally more nucleophilic than the C6 amino group, leading it to react preferentially
with the more electrophilic carbonyl group of the dicarbonyl compound.[3] This regioselectivity
is crucial for controlling the substitution pattern on the final pteridine ring, a key factor in
modulating biological activity.

Reactants

4,5,6-Triaminopyrimidine
(ortho-diamine) |

ondensation Forms Fused Rings

Reaction Pteridine Ring System

1,2-Dicarbonyl Compound |
(e.g., Glyoxal)

Click to download full resolution via product page

Caption: Condensation reaction forming the core pteridine scaffold.
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Relevance in Drug Development and Medicinal
Chemistry

The pyrimidine core and its derivatives are cornerstones of modern pharmacology, exhibiting a
vast range of biological activities including anticancer, antimicrobial, anti-inflammatory, and
antiviral properties.[1][14] 4,5,6-Triaminopyrimidine sulfate hydrate serves as a key starting
material in the synthesis of complex molecules targeting these therapeutic areas.

e Anticancer Agents: Many kinase inhibitors and folate pathway antagonists used in oncology
feature a pteridine or related heterocyclic core derived from diaminopyrimidines.[15][16]

» Antimicrobial Agents: The compound is a precursor for developing novel antimicrobial
agents, potentially enhancing the efficacy of treatments against resistant bacterial strains.[1]

» Agricultural Chemistry: Beyond pharmaceuticals, it is also explored in agricultural chemistry
for formulating plant growth regulators and other agrochemicals.[1]

Safety, Handling, and Storage

As with any laboratory chemical, proper handling of 4,5,6-triaminopyrimidine sulfate hydrate
is essential for user safety. The information below is a summary derived from safety data
sheets (SDS).
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Hazard Information

Precautionary Measures & PPE

Hazard Statements

Causes skin irritation (H315), Causes serious
eye irritation (H319), May cause respiratory
irritation (H335).[4][5][8]

Prevention (P-Statements)

P261: Avoid breathing dust. P280: Wear
protective gloves, eye protection, and face
protection. P264: Wash skin thoroughly after
handling.[5][8]

Personal Protective Equipment (PPE)

Chemical safety goggles (compliant with EN
166), protective gloves (e.qg., nitrile rubber), and
a lab coat are mandatory.[5][17] Use only in a
well-ventilated area or under a chemical fume
hood.[17]

First Aid

Eyes: Rinse cautiously with water for several
minutes. Remove contact lenses if present and
easy to do. Continue rinsing and seek medical
attention.[8] Skin: Wash with plenty of soap and
water. If irritation occurs, get medical advice.[8]
Inhalation: Remove person to fresh air and keep
comfortable for breathing. Call a poison center

or doctor if you feel unwell.[8]

Incompatibilities

Incompatible with strong oxidizing agents.[4][17]

Trustworthiness in Practice: The protocols and safety guidelines presented are synthesized

from publicly available, authoritative sources such as manufacturer SDS and peer-reviewed

literature. Adherence to these guidelines forms a self-validating system for safe and effective

experimentation. Always consult the specific SDS for the material you are using before

commencing any work.

Conclusion and Future Outlook

4,5,6-Triaminopyrimidine sulfate hydrate is more than a simple chemical; it is an enabling

tool for innovation in drug discovery and materials science. Its straightforward synthesis and,

more importantly, its predictable reactivity make it an invaluable building block for creating
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molecular complexity. The continued exploration of pteridine-based scaffolds and other fused
pyrimidine systems ensures that this versatile intermediate will remain a compound of high
interest to the scientific community. Future research will likely focus on developing even more
efficient and greener synthetic routes and expanding its application in the creation of novel
therapeutics with improved potency and selectivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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